Cas no 3739-82-0 (2-Ethoxypyrimidine)

• Product Name: 2-Ethoxypyrimidine
• CAS No: 3739-82-0
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 296391
• PubChem ID: 13678540
• Update Time: 2025-04-19

2-Ethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxypyrimidine
• Pyrimidine, 2-ethoxy-
• DTXSID70878915
• SCHEMBL2269826
• 3739-82-0
• ethoxypyrimidine

• Inchi： 1S/C6H8N2O/c1-2-9-6-7-4-3-5-8-6/h3-5H,2H2,1H3
• InChI Key： AEXIQPQOFKQACC-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)CC

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01